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Compound of Interest

Compound Name: alpha-D-Idofuranose

Cat. No.: B15177625

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols for the disposal of all laboratory chemicals, including alpha-D-ldofuranose. While
specific safety data sheets (SDS) for alpha-D-ldofuranose are not readily available, guidance
can be drawn from the procedures for similar non-hazardous carbohydrate compounds. This
document provides a comprehensive overview of the recommended disposal procedures for
alpha-D-ldofuranose, emphasizing safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling alpha-D-ldofuranose, it is crucial to wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. In case of accidental
exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.
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Accidental spills should be managed by sweeping up the solid material and placing it into a
suitable, closed container for disposal. Avoid generating dust. Ensure the area is well-
ventilated.

Step-by-Step Disposal Protocol

The proper disposal of alpha-D-ldofuranose should be conducted in accordance with local,
state, and federal regulations. As it is not classified as a hazardous material, the general
procedure for non-hazardous solid waste can be followed.

o Waste Characterization: Confirm that the alpha-D-ldofuranose waste is not mixed with any
hazardous solvents or other regulated chemicals. If it is, the mixture must be treated as
hazardous waste.

o Containerization: Place the solid alpha-D-ldofuranose waste in a clearly labeled, sealed
container. The label should include the chemical name ("alpha-D-ldofuranose") and indicate
that it is non-hazardous waste.

¢ Disposal Path:

o Solid Waste: For pure, uncontaminated alpha-D-ldofuranose, it can typically be disposed
of as non-hazardous solid laboratory waste. This usually involves placing the sealed
container in the designated solid waste stream for your facility.

o Dissolved in Solvent: If the alpha-D-ldofuranose is dissolved in a non-hazardous
agueous solution, it may be permissible to dispose of it down the drain with copious
amounts of water, depending on local wastewater regulations. However, if it is dissolved in
a hazardous solvent, it must be disposed of as chemical hazardous waste.

o Consult with EHS: Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on waste disposal procedures. They can provide
information on the proper disposal streams and any facility-specific requirements.

Chemical and Physical Properties

Understanding the physical and chemical properties of alpha-D-ldofuranose can inform safe
handling and disposal practices.
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Property Value

Molecular Formula CeH1206[1]

Molecular Weight 180.16 g/mol [1]

Appearance Solid (Assumed)

Solubility Soluble in water (Assumed for similar sugars)

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of alpha-
D-ldofuranose.
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Caption: Disposal workflow for alpha-D-ldofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15177625?utm_src=pdf-body-img
https://www.benchchem.com/product/b15177625?utm_src=pdf-body
https://www.benchchem.com/product/b15177625?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. alpha-D-idofuranose | C6H1206 | CID 15560225 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safe Disposal of alpha-D-ldofuranose in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177625#alpha-d-idofuranose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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